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Compound of Interest

Compound Name: Sibiricose A4

Cat. No.: B12438851 Get Quote

These application notes provide a detailed protocol for the High-Performance Liquid

Chromatography (HPLC) analysis of Sibiricose A4, a sucrose ester found in plant species

such as Polygala sibirica.[1] The described method is designed for the quantification and

quality control of Sibiricose A4 in research and drug development settings. Due to the limited

availability of a specific, published HPLC protocol for Sibiricose A4, the following methodology

is based on established analytical procedures for closely related sucrose esters, such as

Sibiricose A3.[2][3][4]
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Parameter Details

Compound Name Sibiricose A4

CAS Number 241125-73-5[5]

Molecular Formula C₃₄H₄₂O₁₉

Molecular Weight 754.7 g/mol

Botanical Source Polygala sibirica

Chemical Structure

[(2R,3S,4R,5R,6R)-4,5-dihydroxy-6-

[(2S,3S,4R,5R)-4-hydroxy-3-[(E)-3-(4-hydroxy-

3,5-dimethoxyphenyl)prop-2-enoyl]oxy-2,5-

bis(hydroxymethyl)oxolan-2-yl]oxy-2-

(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3,5-

dimethoxyphenyl)prop-2-enoate

Experimental Protocol
This protocol outlines the recommended starting conditions for the analysis of Sibiricose A4 by

Reversed-Phase HPLC (RP-HPLC) with UV detection.

2.1. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis.
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Parameter Recommended Setting

HPLC System
A system with a quaternary or binary pump,

autosampler, column oven, and UV-Vis detector.

Column
C18 reversed-phase column (e.g., 4.6 x 150

mm, 5 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 320 nm (based on the sinapoyl ester moieties)

Run Time 30 minutes

2.2. Mobile Phase Gradient

A gradient elution is recommended to achieve optimal separation of Sibiricose A4 from other

components in a sample matrix.

Time (minutes) % Mobile Phase A % Mobile Phase B

0.0 90 10

20.0 60 40

25.0 10 90

27.0 10 90

27.1 90 10

30.0 90 10

2.3. Preparation of Solutions
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2.3.1. Standard Solutions

Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Sibiricose A4 reference

standard and dissolve it in 10 mL of methanol in a volumetric flask. Use sonication to ensure

complete dissolution.

Working Standard Solutions: Prepare a series of working standards by serially diluting the

stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

These will be used to construct the calibration curve.

2.3.2. Sample Preparation (from Plant Material)

Extraction: Weigh 1.0 g of powdered, dried plant material. Add 25 mL of 70% ethanol and

perform ultrasonic-assisted extraction for 30 minutes at 50°C.

Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes and collect the

supernatant.

Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial prior to

injection.

Method Validation Parameters (Hypothetical)
The following table summarizes the expected performance characteristics of this HPLC

method, based on typical validation data for similar compounds.

Performance Parameter Expected Value

Linearity (r²) > 0.999

Limit of Detection (LOD) 5 - 20 ng/mL

Limit of Quantification (LOQ) 15 - 60 ng/mL

Precision (RSD%) < 2%

Accuracy (Recovery %) 95 - 105%

Diagrams
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4.1. Experimental Workflow
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Caption: Experimental workflow for the HPLC analysis of Sibiricose A4.

4.2. Logical Relationship for Quantification
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Caption: Logical flow for the quantification of Sibiricose A4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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